1-Methoxyberberine
1-Methoxyberberine
Brand Name:
Vulcanchem
CAS No.:
29133-52-6
VCID:
VC21252341
InChI:
InChI=1S/C21H20NO5.ClH/c1-23-16-5-4-12-8-15-18-13(6-7-22(15)10-14(12)19(16)24-2)9-17-20(21(18)25-3)27-11-26-17;/h4-5,8-10H,6-7,11H2,1-3H3;1H/q+1;/p-1
SMILES:
COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=C(C5=C(C=C4CC3)OCO5)OC)OC.[Cl-]
Molecular Formula:
C21H20ClNO5
Molecular Weight:
401.8 g/mol
1-Methoxyberberine
CAS No.: 29133-52-6
Cat. No.: VC21252341
Molecular Formula: C21H20ClNO5
Molecular Weight: 401.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 29133-52-6 |
|---|---|
| Molecular Formula | C21H20ClNO5 |
| Molecular Weight | 401.8 g/mol |
| IUPAC Name | 3,16,17-trimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;chloride |
| Standard InChI | InChI=1S/C21H20NO5.ClH/c1-23-16-5-4-12-8-15-18-13(6-7-22(15)10-14(12)19(16)24-2)9-17-20(21(18)25-3)27-11-26-17;/h4-5,8-10H,6-7,11H2,1-3H3;1H/q+1;/p-1 |
| Standard InChI Key | IBMPNZBFNHPRMY-UHFFFAOYSA-M |
| SMILES | COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=C(C5=C(C=C4CC3)OCO5)OC)OC.[Cl-] |
| Canonical SMILES | COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=C(C5=C(C=C4CC3)OCO5)OC)OC.[Cl-] |
| Appearance | Yellow powder |
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